Cas no 573943-43-8 (<br>2-((5-(Benzylthio)-1,3,4-thiadiazol-2-yl)thio)-N-(3-chloro-4-methylphenyl)a cetamide)

• Product Name: <br>2-((5-(Benzylthio)-1,3,4-thiadiazol-2-yl)thio)-N-(3-chloro-4-methylphenyl)a cetamide
• CAS No: 573943-43-8
• MF: C₁₈H₁₆ClN₃OS₃
• MW: 421.987138748169
• CID: 3051835
• PubChem ID: 1853232
• Update Time: 2025-04-21

<br>2-((5-(Benzylthio)-1,3,4-thiadiazol-2-yl)thio)-N-(3-chloro-4-methylphenyl)a cetamide Chemical and Physical Properties

Names and Identifiers

• <br>2-((5-(Benzylthio)-1,3,4-thiadiazol-2-yl)thio)-N-(3-chloro-4-methylphenyl)a cetamide
• 638-342-3
• STK581130
• 2-{[5-(benzylsulfanyl)-1,3,4-thiadiazol-2-yl]sulfanyl}-N-(3-chloro-4-methylphenyl)acetamide
• AKOS005504659
• 573943-43-8
• 2-((5-(Benzylthio)-1,3,4-thiadiazol-2-yl)thio)-N-(3-chloro-4-methylphenyl)acetamide
• 2-((5-(BENZYLTHIO)-1,3,4-THIADIAZOL-2-YL)THIO)-N-(3-CL-4-METHYLPHENYL)ACETAMIDE

• Inchi： 1S/C18H16ClN3OS3/c1-12-7-8-14(9-15(12)19)20-16(23)11-25-18-22-21-17(26-18)24-10-13-5-3-2-4-6-13/h2-9H,10-11H2,1H3,(H,20,23)
• InChI Key： KSPVEFIIXZHIFM-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C)NC(CSC1=NN=C(S1)SCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 421.0144034Da
• Monoisotopic Mass: 421.0144034Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 134Ų